Cas no 2102408-95-5 (5-METHYLPYRAZOLO[1,5-A]PYRIDINE-3-CARBONITRILE)

• Product Name: 5-METHYLPYRAZOLO[1,5-A]PYRIDINE-3-CARBONITRILE
• CAS No: 2102408-95-5
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 6630923
• PubChem ID: 118680000
• Update Time: 2024-01-08

5-METHYLPYRAZOLO[1,5-A]PYRIDINE-3-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyrazolo[1,5-A]pyridine-3-carbonitrile
• Pyrazolo[1,5-a]pyridine-3-carbonitrile, 5-methyl-
• SCHEMBL17460811
• 2102408-95-5
• 5-METHYLPYRAZOLO[1,5-A]PYRIDINE-3-CARBONITRILE

• Inchi： 1S/C9H7N3/c1-7-2-3-12-9(4-7)8(5-10)6-11-12/h2-4,6H,1H3
• InChI Key： CPSDQLIKUOLOBN-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C=NN1C=CC(C)=C2

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 0.03±0.30(Predicted)